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Compound of Interest

rac 1-Palmitoyl-2-
Compound Name: )
chloropropanediol

Cat. No.: B15546445

Technical Support Center: rac 1-Palmitoyl-2-
chloropropanediol

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of rac 1-Palmitoyl-2-
chloropropanediol.

Frequently Asked Questions (FAQs)

Q1: What is rac 1-Palmitoyl-2-chloropropanediol?

Al: rac 1-Palmitoyl-2-chloropropanediol is a monoacylglycerol of palmitic acid with a
chloride group at the sn-2 position.[1] Its chemical formula is C19H37CIO3.[1][2] The presence
of a hydroxyl group allows for further derivatization, and the chlorine atom can act as a leaving
group in substitution reactions.[1] This product is intended for research use only and is not for
human or veterinary diagnostic or therapeutic use.[3][4]

Q2: What are the primary hazards associated with rac 1-Palmitoyl-2-chloropropanediol?

A2: According to the available safety data sheets, the substance is not classified as hazardous
according to the Globally Harmonized System (GHS).[3] However, some suppliers recommend
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caution, stating that it may cause skin irritation, serious eye irritation, and respiratory irritation.
[2] It is crucial to handle the substance with care in a laboratory setting.

Q3: What personal protective equipment (PPE) should | use when handling this compound?

A3: Standard laboratory PPE is required. This includes:

o Eye Protection: Safety glasses or goggles.[2]

o Hand Protection: Impermeable and resistant gloves.[2][3] The selection of suitable glove
material should be based on penetration times, rates of diffusion, and degradation.[3]

o Body Protection: A lab coat or other protective clothing.[2]

» Respiratory Protection: Use in a well-ventilated area or under a fume hood.[2] If vapors or
aerosols are generated, respiratory protection may be required.

Q4: How should | properly store rac 1-Palmitoyl-2-chloropropanediol?

A4: The recommended storage condition is -20°C in a tightly closed container.[1][4] It should be
stored in a well-ventilated place.[2] While it may be shipped at ambient temperature, long-term
storage should be at the recommended temperature to ensure stability.[1][4]

Q5: What should | do in case of accidental exposure?

A5:

 After inhalation: Move the person to fresh air. If they feel unwell or have complaints, consult
a doctor.[2][3]

 After skin contact: Wash the affected area with plenty of soap and water.[2] If skin irritation
occurs, seek medical advice.[2] Contaminated clothing should be removed and washed
before reuse.[2]

o After eye contact: Rinse the eyes cautiously with water for several minutes.[2] If contact
lenses are present, remove them if it is easy to do so and continue rinsing.[2] If eye irritation
persists, get medical attention.[2]
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o After swallowing: Rinse the mouth with water. Do NOT induce vomiting.[2] If symptoms
persist, consult a doctor.[2][3]

Troubleshooting Guide

Issue Possible Cause Recommended Action

Verify storage conditions. The

Improper storage (e.g., recommended storage is at
Compound appears degraded ) i ) )
) exposure to light, moisture, or -20°C in a tightly closed
or discolored ) ) )
incorrect temperature). container.[1][4] Do not use if

you suspect degradation.

Ensure you are using a high-

] purity grade of the compound.
. ) Impurity of the compound or ]
Inconsistent experimental ) ] ) Handle the substance using
improper handling leading to ] )
results o appropriate PPE and in a
contamination. _
clean environment to prevent

contamination.

Information on suitable
solvents is limited in the
provided search results. It is
Difficulty dissolving the Use of an inappropriate recommended to consult
compound solvent. scientific literature for similar
compounds or perform small-
scale solubility tests with

common laboratory solvents.

: _ :

Property Value Source
CAS Number 63326-63-6 [11[5]
Molecular Formula C19H37CIO3 [1][2][5]
Molecular Weight ~349 g/mol [1]
Storage Temperature -20°C [1]14]
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Experimental Protocols

Detailed experimental protocols for specific applications of rac 1-Palmitoyl-2-
chloropropanediol were not available in the initial search results. Researchers should refer to
relevant scientific literature for methodologies related to their specific area of investigation. The
handling and safety precautions outlined in this guide should be applied to any experimental

workflow.

Visualizations
Logical Workflow for Safe Handling
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Safe Handling Workflow for rac 1-Palmitoyl-2-chloropropanediol

Preparation

Consult Safety Data Sheet (SDS)

;

Wear appropriate PPE:
- Safety Glasses
- Gloves
- Lab Coat

;

Ensure proper ventilation
(Fume Hood)

Proceed with experiment

Handling
y

Weigh and handle compound
in a designated area

:

Avoid generating dust or aerosols

;

Close container tightly after use

After use

Dispose waste

Storage

Waste Disposal

Store at -20°C

:

Dispose of contents and container
to an approved waste disposal plant

Keep in a dry, well-ventilated place

Click to download full resolution via product page

Caption: Workflow for safe handling of rac 1-Palmitoyl-2-chloropropanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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